N-(3-methoxybenzyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C20H25N3O5S/c1-28-17-8-5-7-16(13-17)14-21-19(24)15-22-10-6-9-18(20(22)25)29(26,27)23-11-3-2-4-12-23/h5-10,13H,2-4,11-12,14-15H2,1H3,(H,21,24)
• InChI Key: SDTXWZGJKSVQPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCC3
• Molecular Formula: C20H25N3O5S
• Molecular Weight: 419.5 g/mol
• CAS No.: 1251608-98-6

Description

N-(3-methoxybenzyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H25N3O5S and its molecular weight is 419.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

Research has demonstrated the synthesis of compounds through conventional and microwave-assisted protocols to yield a variety of new compounds with potential enzyme inhibitory activities. The study of Virk et al. (2018) on the synthesis of triazole analogues involved a compound structurally similar to the specified chemical, highlighting its inhibition potential against enzymes like bovine carbonic anhydrase and acetylcholinesterase (Virk et al., 2018).

Antimicrobial Studies

Patel and Agravat (2009) explored the antimicrobial properties of pyridine derivatives, including compounds related to the specified chemical. Their work illustrates the significant antibacterial activity of these compounds, contributing to the understanding of their potential medical applications (Patel & Agravat, 2009).

Pharmacological Characterization

A study by Grimwood et al. (2011) on a kappa-opioid receptor antagonist presents pharmacological characterizations relevant to the structural family of the specified compound, showing promising results in treating conditions like depression and addiction disorders (Grimwood et al., 2011).

Insecticidal Activity

The research on pyridine derivatives as insecticides by Bakhite et al. (2014) revealed that some compounds exhibit potent insecticidal activities, suggesting potential agricultural applications for similar chemical structures (Bakhite et al., 2014).

Anticancer and Anti-Alzheimer's Activity

Studies have also delved into the anticancer and anti-Alzheimer's activities of compounds within the same chemical family. Gupta et al. (2020) synthesized N-benzylated derivatives showing significant anti-Alzheimer's activity, laying the groundwork for further exploration of similar compounds in treating neurodegenerative diseases (Gupta et al., 2020).